(E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-[4-(2-hydroxy-2-thiophen-2-ylethyl)piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C17H20N2O2S2/c20-15(16-4-2-12-23-16)13-18-7-9-19(10-8-18)17(21)6-5-14-3-1-11-22-14/h1-6,11-12,15,20H,7-10,13H2/b6-5+
• InChI Key: XMNXLAAELQORLM-AATRIKPKSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1CN(CCN1CC(C2=CC=CS2)O)C(=O)/C=C/C3=CC=CS3
• Molecular Formula: C17H20N2O2S2
• Molecular Weight: 348.5 g/mol

Description

(E)-1-(4-(2-hydroxy-2-(thiophen-2-yl)ethyl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H20N2O2S2 and its molecular weight is 348.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of New Chemical Entities : Research has demonstrated the synthesis of new derivatives with a focus on exploring their potential as antidepressants and other biological activities. For instance, derivatives have been synthesized with the aim of achieving dual action as serotonin reuptake inhibitors and 5-HT1A receptor affinity, indicating a targeted approach for antidepressant efficacy (Pérez-Silanes et al., 2001). Another study focused on the decyclization of certain compounds to yield piperazine derivatives, showcasing the chemical versatility and potential for generating diverse biologically active molecules (Vasileva et al., 2018).

• Antimicrobial and Antiviral Activities : Some derivatives have been synthesized and screened for their antimicrobial and antiviral activities, indicating a potential for therapeutic applications. For example, molecules containing penicillanic acid or cephalosporanic acid moieties were investigated for their antimicrobial, antilipase, and antiurease activities, showing promising results against various microorganisms (Başoğlu et al., 2013).

• Anticancer and Cardiovascular Activities : Research has also delved into the synthesis of compounds for evaluating their anticancer activities. For instance, the design and synthesis of heterocyclic compounds have been pursued with the aim of exploring their potential in inhibiting bone cancer cell lines, alongside molecular docking studies to assess antiviral activity (Lv et al., 2019). Cardiovascular activity, including electrocardiographic, antiarrhythmic, and hypotensive activity, has also been investigated, revealing the potential of certain derivatives in this area (Chłoń-Rzepa et al., 2004).